Cas no 58219-37-7 (Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1))

• Product Name: Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1)
• CAS No: 58219-37-7
• MF: C₆H₈IN₃O
• MW: 265.051692962646
• CID: 377308
• PubChem ID: 171646
• Update Time: 2025-11-06

Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1)
• 4-methylpyrazin-4-ium-2-carboxamide,iodide
• pyrazinamide methiodide
• 3-Carbamoyl-1-methylpyrazin-1-ium iodide
• Pyrazinium, 3-(aminocarbonyl)-1-methyl-, iodide
• 4-methylpyrazin-4-ium-2-carboxamide;iodide
• 58219-37-7
• 4-methylpyrazin-4-ium-2-carboxamide hydroiodide
• 4-Methylpyrazine-2-carboxamide, iodide

• Inchi： 1S/C6H7N3O.HI/c1-9-3-2-8-5(4-9)6(7)10;/h2-4H,1H3,(H-,7,10);1H
• InChI Key： FZXJAIKVEMLIKJ-UHFFFAOYSA-N
• SMILES： [I-].O=C(C1C=[N+](C)C=CN=1)N

Computed Properties

• Exact Mass: 256.9082
• Monoisotopic Mass: 264.97121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 56.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1)

Comprehensive Analysis of Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1) (CAS No. 58219-37-7)

Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1) (CAS No. 58219-37-7) is a specialized organic compound with a unique molecular structure, combining a pyrazinium core with an aminocarbonyl functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are crucial in drug discovery and development.

The growing interest in CAS No. 58219-37-7 aligns with current trends in green chemistry and sustainable synthesis. Many users searching for this compound often inquire about its synthetic pathways, solubility properties, and reactivity under various conditions. These queries reflect the broader scientific community's focus on optimizing chemical processes for efficiency and environmental friendliness. Additionally, the compound's iodide counterion contributes to its stability, making it a subject of study in ionic liquid research.

From a structural perspective, the presence of both 1-methylpyrazinium and 3-aminocarbonyl moieties in Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1) offers diverse reactivity patterns. This characteristic makes it valuable for designing bioactive molecules, particularly in the context of medicinal chemistry. Recent studies have explored its potential as a precursor for antimicrobial agents and central nervous system (CNS) targeting compounds, addressing pressing healthcare challenges.

In the realm of material science, CAS No. 58219-37-7 has shown promise in the development of functionalized polymers and conductive materials. Its ionic nature and ability to form stable complexes with transition metals have sparked investigations into its use in electrochemical applications. These properties are particularly relevant to emerging technologies such as energy storage systems and sensor development, areas that dominate current scientific discourse.

Quality control and analytical characterization of Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1) remain critical topics for researchers. Frequently searched questions include proper storage conditions, spectroscopic identification methods (such as NMR and IR spectroscopy), and purity assessment techniques. These practical considerations underscore the compound's importance in laboratory settings and industrial applications where precise chemical specifications are paramount.

The future research directions for CAS No. 58219-37-7 appear closely tied to advancements in computational chemistry and molecular modeling. As artificial intelligence and machine learning transform chemical research, this compound serves as an interesting case study for predicting structure-activity relationships and optimizing synthetic routes. Such applications align perfectly with the current emphasis on data-driven chemical discovery in both academic and industrial research environments.

From a commercial perspective, the availability and supply chain aspects of Pyrazinium,3-(aminocarbonyl)-1-methyl-, iodide (1:1) frequently appear in search queries, reflecting the compound's growing importance in specialty chemical markets. Manufacturers and suppliers are increasingly focusing on scalable production methods while maintaining high purity standards to meet the demands of research institutions and pharmaceutical companies worldwide.